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Compound of Interest

Compound Name: BMS-466442

CAS No.: 1598424-76-0

Cat. No.: B606233 Get Quote

Part 1: Core Directive & Scientific Context
Executive Summary
BMS-466442 is a potent, selective inhibitor of the Alanine-Serine-Cysteine Transporter-1 (Asc-

1), often used to study glutamatergic neurotransmission and adipocyte thermogenesis.[1]

Unlike water-soluble compounds, BMS-466442 is a hydrophobic small molecule (

) requiring organic solvents—typically Dimethyl Sulfoxide (DMSO)—for initial solubilization.

The Critical Error: A common source of experimental artifact in BMS-466442 studies is the

failure to use a Matched Vehicle Control. Simply adding "some DMSO" to control wells is

insufficient. The vehicle control must mimic the exact solvent concentration, preparation history,

and age of the treatment group to rule out solvent-induced cytotoxicity or membrane

permeabilization.

Physicochemical Profile[2]
Compound: BMS-466442[1][2][3][4]

Molecular Weight: 538.60 g/mol [4]

Primary Target: Asc-1 (IC50 ~11–40 nM)[3]
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Solubility:

DMSO: Soluble up to ~100 mM (53 mg/mL).[4] Preferred Solvent.[5]

Water/PBS: Sparingly soluble; high risk of precipitation.

Ethanol: Limited solubility compared to DMSO.

Part 2: Detailed Protocols
Protocol A: Preparation of Master Stock (10 mM)
Objective: Create a stable, high-concentration stock solution from lyophilized powder.

Materials:

BMS-466442 (Solid)[1][3]

Anhydrous DMSO (Sigma-Aldrich Hybridoma grade or equivalent, ≥99.9%)

Amber glass vials (Borosilicate)

Procedure:

Calculate Volume: Determine the volume of DMSO required to achieve 10 mM.

Example: For 5 mg of BMS-466442:

Solubilization: Add the calculated volume of DMSO to the vial containing the powder.

Mixing: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at room

temperature for 5 minutes.

Aliquot & Storage: Aliquot into small volumes (e.g., 50 µL) to avoid repeated freeze-thaw

cycles. Store at -20°C (stable for ~6 months) or -80°C (stable for >1 year).

Protocol B: The "Matched Vehicle" Preparation
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Objective: Prepare a vehicle control that is identical to the drug treatment in every way except

for the presence of the active molecule.

The Golden Rule: If you perform a serial dilution of the drug in DMSO, you must perform a

parallel serial dilution of pure DMSO to create your vehicle controls.

Experimental Workflow
We will assume a target Final Assay Concentration (FAC) of 10 µM BMS-466442 and a 0.1%

DMSO limit.

Step
BMS-466442 (Treatment
Group)

Vehicle Control (Control
Group)

1. Master Stock
10 mM BMS-466442 in 100%

DMSO

100% Pure DMSO

(Anhydrous)

2. Intermediate Dilution

Dilute 1:10 in Media/Buffer (10

µL Stock + 90 µL Media)Conc:

1 mM Drug / 10% DMSO

Dilute 1:10 in Media/Buffer (10

µL Pure DMSO + 90 µL

Media)Conc: 0 mM Drug / 10%

DMSO

3. Final Assay Addition
Add 1:100 to Assay Plate (1 µL

Intermediate + 99 µL Media)

Add 1:100 to Assay Plate (1 µL

Intermediate + 99 µL Media)

4. Final Composition 10 µM Drug + 0.1% DMSO 0 µM Drug + 0.1% DMSO

Why this matters: In Step 2, if you were to skip the intermediate step for the vehicle and just

add pure DMSO directly to the final plate, you might introduce pipetting errors (pipetting 0.1 µL

is inaccurate). The "Matched Vehicle" workflow ensures the pipetting mechanics and mixing

dynamics are identical.

Protocol C: Solvent Tolerance Validation
Objective: Verify that the chosen DMSO concentration (e.g., 0.1%) does not affect the specific

cell line being tested.[6]

Method:
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Seed cells (e.g., HEK293 or primary neurons) in a 96-well plate.

Prepare a DMSO dose-response curve: 0%, 0.1%, 0.25%, 0.5%, 1.0%, 2.0% (v/v) in culture

media.

Incubate for the duration of the intended drug study (e.g., 24 or 48 hours).

Assess viability using ATP-based assays (e.g., CellTiter-Glo) or metabolic dyes (MTT/WST-

8).

Acceptance Criteria: The Vehicle Control (e.g., 0.1% DMSO) must maintain >95% viability

compared to the "Media Only" (0% DMSO) control.

Part 3: Visualization & Logic
Workflow Logic: Matched Vehicle Preparation
The following diagram illustrates the parallel processing required to ensure scientific integrity.

BMS-466442 Treatment

Matched Vehicle Control

Lyophilized Powder Master Stock
(10 mM in 100% DMSO)

Dissolve Intermediate Mix
(1 mM Drug / 10% DMSO)

1:10 Dilution
(into Media)

Anhydrous DMSO
(Solvent Only)

Final Assay Well
(10 µM Drug / 0.1% DMSO)

1:100 Dilution
(into Well)

Intermediate Mix
(0 mM Drug / 10% DMSO)

1:10 Dilution
(into Media) Control Well

(0 mM Drug / 0.1% DMSO)

1:100 Dilution
(into Well)

Click to download full resolution via product page

Caption: Parallel dilution workflow ensuring the Vehicle Control contains the exact solvent

concentration and preparation history as the Treatment group.

Part 4: Troubleshooting & Expert Insights
Common Failure Points
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Issue Symptom Root Cause Solution

Precipitation
Cloudy media upon

addition of stock.

"Shocking" the

hydrophobic

compound with rapid

aqueous transition.

Step-down dilution:

Dilute 10 mM

1 mM (in DMSO)

0.1 mM (in Media)

before final addition.

Vortex rapidly during

addition.

Evaporation
Concentration drift in

stored stocks.

DMSO is hygroscopic

and volatile in small

volumes.

Use caps with PTFE

liners. Store in

aliquots. Do not store

at Room Temp.

Toxicity
Control wells show

cell death.

DMSO concentration

> 0.5% or cell line

sensitivity.

Perform Protocol C

(Solvent Tolerance).

Reduce final DMSO to

< 0.1%.

Expert Insight: The "Asc-1" Specificity
BMS-466442 inhibits Asc-1, a transporter critical for D-serine and Glycine regulation.

Media Consideration: Standard DMEM/RPMI contains high levels of L-amino acids. If your

study aims to measure uptake of radiolabeled D-serine, you must use HBSS (Hank's

Balanced Salt Solution) or a custom amino-acid-free buffer for the assay step to prevent

competition from media components.

Wash Steps: Ensure cells are washed 2x with warm HBSS before applying the BMS-466442
solution to remove extracellular amino acids that might compete for the transporter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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